Cas no 107618-03-1 (3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one)

• Product Name: 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• CAS No: 107618-03-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD09909943
• CID: 1028756
• PubChem ID: 13792140
• Update Time: 2025-05-19

3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)-1H-imidazo[4,5-b]pyridin-2(3H)-one
• 1,3-dihydro-3-(4-piperidinyl)-2H-Imidazo[4,5-b]pyridin-2-one
• 3-PIPERIDIN-4-YL-1,3-DIHYDRO-IMIDAZO[4,5-B]PYRIDIN-2-ONE
• 3-piperidin-4-yl-1H-imidazo[4,5-b]pyridin-2-one
• 2H-Imidazo[4,5-b]pyridin-2-one, 1,3-dihydro-3-(4-piperidinyl)-
• 2-oxo-3-(4-piperidinyl)-2,3-dihydro-1H-imidazo[4,5-b]pyridine
• AGN-PC-00O076
• AK137354
• CTK8G5310
• KB-233704
• QC-8852
• SureCN2604347
• 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• 3-(piperidin-4-yl)-1H,2H,3H-imidazo[4,5-b]pyridin-2-one
• 107618-03-1
• DB-059652
• AKOS022172161
• SCHEMBL2604347
• LBSZQPOIIRAKEL-UHFFFAOYSA-N
• F1907-0415
• DTXSID30549573
• EN300-265465

• MDL： MFCD09909943
• Inchi： 1S/C11H14N4O/c16-11-14-9-2-1-5-13-10(9)15(11)8-3-6-12-7-4-8/h1-2,5,8,12H,3-4,6-7H2,(H,14,16)
• InChI Key： LBSZQPOIIRAKEL-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=NC=2N1C1CCNCC1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.3Ų

Additional information on 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one

Comprehensive Overview of 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one (CAS No. 107618-03-1)

3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one (CAS No. 107618-03-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazo[4,5-b]pyridine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery and development, particularly in targeting neurological and metabolic disorders.

The molecular structure of 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one combines a piperidine moiety with an imidazo[4,5-b]pyridine core, making it a versatile scaffold for medicinal chemistry. The presence of the piperidin-4-yl group enhances its binding affinity to various biological targets, while the imidazo[4,5-b]pyridin-2-one fragment contributes to its stability and bioavailability. These characteristics make it a promising candidate for the development of novel therapeutics.

One of the key areas of interest for 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is its potential application in central nervous system (CNS) disorders. Recent studies have explored its efficacy as a modulator of neurotransmitter receptors, which could pave the way for new treatments for conditions such as anxiety, depression, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in CNS-related applications.

In addition to its neurological applications, 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one has shown promise in cancer research. Preliminary investigations suggest that it may exhibit antiproliferative effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers are actively studying its mechanism of action to determine its suitability as a lead compound for oncology drug development.

The synthesis of 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one involves multi-step organic reactions, with a focus on achieving high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to optimize the production process. These methods not only improve efficiency but also reduce the environmental impact of chemical synthesis, aligning with the growing demand for sustainable practices in the pharmaceutical industry.

From a commercial perspective, the demand for 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is expected to rise due to its expanding applications in drug discovery. Suppliers and manufacturers are investing in scalable production methods to meet the needs of academic and industrial researchers. The compound is typically available in milligram to kilogram quantities, with custom synthesis options for large-scale projects.

Quality control is a critical aspect of working with 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to verify the compound's purity and structural integrity. These measures ensure that researchers receive a reliable product for their experiments.

As the scientific community continues to explore the potential of 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one, its role in personalized medicine and targeted therapy is becoming increasingly evident. The compound's modular structure allows for easy derivatization, enabling the creation of tailored molecules for specific therapeutic applications. This flexibility positions it as a valuable tool in the ongoing quest for innovative treatments.

In conclusion, 3-(piperidin-4-yl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one (CAS No. 107618-03-1) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical properties, combined with its diverse biological activities, make it a compound of significant interest to scientists and industry professionals alike. As research progresses, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.